Cas no 27540-07-4 (Estra-1,3,5(10),7-tetraen-17-one,3-(sulfooxy)-)

• Product Name: Estra-1,3,5(10),7-tetraen-17-one,3-(sulfooxy)-
• CAS No: 27540-07-4
• MF: C₁₈H₂₀O₅S
• MW: 348.413404464722
• CID: 259560
• PubChem ID: 168708
• Update Time: 2025-04-19

Estra-1,3,5(10),7-tetraen-17-one,3-(sulfooxy)- Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10),7-tetraen-17-one,3-(sulfooxy)-
• [(9S,13S,14S)-13-methyl-17-oxo-9,11,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate
• EQUILIN SULFATE
• 17-Oxoestra-1,3,5(10),7-tetraen-3-yl sulfate
• estra-1,3,5(10),7-tetraen-17-one, 3-(sulfooxy)-, ion(1-)
• LogP
• Q27276102
• ESTRA-1,3,5(10),7-TETRAEN-17-ONE, 3-HYDROXY-, HYDROGEN SULFATE
• Prempro-equilin sulfate
• D507VOE6VN
• DTXSID30872974
• SCHEMBL452061
• EQUILIN SULFATE [WHO-DD]
• UNII-D507VOE6VN
• Estra-1,3,5(10),7-tetraen-17-one, 3-(sulfooxy)-
• 27540-07-4

• Inchi： 1S/C18H20O5S/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19/h3-5,10,14,16H,2,6-9H2,1H3,(H,20,21,22)/t14-,16+,18+/m1/s1
• InChI Key： YJBYRYVLFAUXBJ-HFTRVMKXSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC2=C(C=1)CC=C1[C@@H]2CC[C@]2(C)C(CC[C@H]21)=O

Computed Properties

• Exact Mass: 347.09537
• Monoisotopic Mass: 348.10314491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89Ų

Experimental Properties

• PSA: 83.5